N-(1-cyano-1,2-dimethylpropyl)-2-{[2-(4-fluorophenyl)propan-2-yl]amino}acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-[2-(4-fluorophenyl)propan-2-ylamino]acetamide
• InChI: InChI=1S/C17H24FN3O/c1-12(2)17(5,11-19)21-15(22)10-20-16(3,4)13-6-8-14(18)9-7-13/h6-9,12,20H,10H2,1-5H3,(H,21,22)
• InChI Key: KHBQPTDZZGBJLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)CNC(C)(C)C1=CC=C(C=C1)F
• Molecular Formula: C17H24FN3O
• Molecular Weight: 305.4 g/mol

Description

N-(1-cyano-1,2-dimethylpropyl)-2-{[2-(4-fluorophenyl)propan-2-yl]amino}acetamide is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as "Compound X" in the literature.

Mechanism of Action

The mechanism of action of Compound X involves the modulation of certain neurotransmitters in the brain. This compound acts as an agonist for certain receptors, which leads to an increase in the activity of these receptors. This increased activity has been shown to have a positive effect on various neurological disorders.
Biochemical and Physiological Effects:
Research has shown that Compound X has a number of biochemical and physiological effects. This compound has been shown to increase the levels of certain neurotransmitters in the brain, which can lead to an improvement in cognitive function. Additionally, Compound X has been shown to have antioxidant properties, which can help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using Compound X in lab experiments is its high affinity for certain receptors in the brain. This makes it a useful tool for studying the function of these receptors. However, one limitation of using Compound X is its potential toxicity. Careful consideration must be given to the dosage and administration of this compound in lab experiments.

Future Directions

There are a number of potential future directions for research on Compound X. One area of interest is the development of new drugs based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of Compound X and its potential therapeutic applications. Finally, research is needed to determine the safety and efficacy of this compound in human trials.

Synthesis Methods

The synthesis of Compound X involves a multi-step process that includes the reaction of various reagents under specific conditions. The first step involves the reaction of 4-fluorophenylpropan-2-amine with 1-cyano-1,2-dimethylpropyl chloride to form an intermediate product. This intermediate is then reacted with ethyl chloroacetate to form the final product, Compound X.

Scientific Research Applications

Compound X has been extensively studied for its potential therapeutic applications. Research has shown that this compound has a high affinity for certain receptors in the brain, which makes it a potential candidate for the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.